Cas no 2229007-09-2 (3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2229007-09-2
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 6150108
• PubChem ID: 165850986
• Update Time: 2025-05-20

3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine
• EN300-1979001
• 2229007-09-2

• Inchi： 1S/C11H14ClF2N/c1-11(2,6-15)5-7-3-4-8(13)9(12)10(7)14/h3-4H,5-6,15H2,1-2H3
• InChI Key： WRJVUPLJCNNPJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC(C)(C)CN)F

Computed Properties

• Exact Mass: 233.0782835g/mol
• Monoisotopic Mass: 233.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine

Introduction to 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 2229007-09-2)

3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine is a fluorinated aromatic amine derivative with a unique structural configuration that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2229007-09-2, features a chloro-substituted phenyl ring combined with a dimethyl-substituted propylamine moiety. Such structural motifs are often explored for their potential in modulating biological pathways, particularly in the development of novel therapeutic agents.

The fluorine atoms at the 2 and 4 positions of the phenyl ring play a crucial role in determining the compound's physicochemical properties and biological activity. Fluorine substitution is a well-established strategy in drug design, as it can enhance metabolic stability, binding affinity, and lipophilicity. In the context of 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine, the electron-withdrawing nature of fluorine atoms may influence the electronic distribution of the aromatic system, thereby affecting its reactivity and interactions with biological targets.

The chloro substituent at the 3-position further contributes to the compound's complexity and potential biological activity. Chloro groups are frequently incorporated into pharmaceuticals due to their ability to act as bioisosters for other functional groups, such as hydroxyl or amine moieties. This substitution pattern may facilitate interactions with specific enzymes or receptors, making the compound a promising candidate for further investigation in drug discovery.

The dimethylpropylamine backbone provides a sterically hindered amine functionality, which can influence both the compound's solubility and its ability to cross biological membranes. Such structural features are often engineered to improve pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. The combination of these structural elements makes 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine an intriguing molecule for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of complex molecules like this one with greater accuracy. By leveraging high-throughput virtual screening (HTVS) and structure-based drug design (SBDD), scientists can identify potential binding sites and optimize lead compounds more efficiently. The unique scaffold of 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine suggests that it may interact with targets involved in inflammatory responses or signal transduction pathways.

In particular, studies have highlighted the role of fluorinated aromatic amines in modulating enzyme activity. For instance, certain fluorinated analogs have been shown to inhibit kinases or phosphodiesterases by mimicking natural substrates or allosterically modulating enzyme conformation. The presence of both chloro and fluoro substituents in 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine could enhance its binding affinity to such targets by optimizing key interaction points.

Moreover, the compound's structural features may also contribute to its potential application in treating neurological disorders. Fluorinated aromatic amines have been implicated in modulating neurotransmitter release and receptor function. The steric bulk introduced by the dimethylpropyl group could influence ligand-receptor interactions at atomic resolution, potentially leading to novel therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease.

From a synthetic chemistry perspective, 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine represents an interesting challenge due to its fluorinated aromatic core and complex substitution pattern. Recent methodologies have focused on developing efficient synthetic routes for fluorinated heterocycles using transition-metal-catalyzed cross-coupling reactions or electrochemical fluorination techniques. These advances could streamline the production of analogs for medicinal chemistry studies.

The compound's potential applications extend beyond traditional small-molecule drug discovery. Its unique structure makes it a valuable intermediate for exploring novel chemical entities (NCEs) or bioactive probes. By systematically varying substituents on the phenyl ring or the propylamine moiety, 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine could serve as a foundation for generating libraries of compounds with tailored biological activities.

In conclusion, 3-(3-chloro-2,4-difluorophenyl)-2,2-dimethylpropan-1-amine (CAS No. 2229007-09-2) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its combination of fluorine and chlorine substituents on an aromatic ring， coupled with a sterically hindered amine group， positions it as an attractive candidate for further exploration in drug discovery programs targeting neurological disorders， inflammatory diseases， or other therapeutic areas where modulation of enzyme activity is desired.